6-Chloro-2-(furan-2-yl)imidazo[1,2-a]pyridine

• IUPAC Name: 6-chloro-2-(furan-2-yl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C11H7ClN2O/c12-8-3-4-11-13-9(7-14(11)6-8)10-2-1-5-15-10/h1-7H
• InChI Key: ZZJBVMRWLPYFLD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C11H7ClN2O
• DSSTOX Substance ID: DTXSID50587730
• Molecular Weight: 218.64 g/mol
• CAS RN: 904818-13-9

Description

6-Chloro-2-(furan-2-yl)imidazo[1,2-a]pyridine, also known as CFI, is a heterocyclic compound that is utilized in a variety of scientific research applications. It is a member of the imidazopyridine family, which is a group of compounds that contain a nitrogen atom in a pyridine ring. CFI is an important compound in the field of medicinal chemistry and has been used in a variety of drug discovery studies. It has also been used in the synthesis of other compounds, as well as in the study of enzyme inhibition.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : The compound can be synthesized through a metal-free three-component, domino reaction involving 1,3-dicarbonyl compounds or pyridin-2-amines with ynals and sodium benzenesulfinates, offering functional group tolerance and good efficiency (Cui et al., 2018).
• Crystal Structure Analysis : The crystal and molecular structure of a similar compound, 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine, has been analyzed, focusing on molecular geometry and intermolecular interactions (Rodi et al., 2013).
• Reactivity Studies : Research on the reactivity of furan-2-yl-imidazo[1,2-a]pyridine derivatives has been conducted, examining various electrophilic substitution reactions (El’chaninov et al., 2014).

Biological and Medicinal Applications

• Antiprotozoal Agents : Certain imidazo[1,2-a]pyridine derivatives have been identified as potent antiprotozoal agents, showing strong DNA affinities and effective in vivo activity against trypanosomal models (Ismail et al., 2004).
• Fluorescent Probes : Imidazo[1,2-a]pyridine derivatives have been used as efficient fluorescent probes for mercury ion detection, demonstrating effectiveness in various solutions (Shao et al., 2011).
• Therapeutic Agents : The imidazo[1,2-a]pyridine scaffold is recognized for its wide range of applications in medicinal chemistry, including anticancer, antimycobacterial, antileishmanial, and antiviral activities (Deep et al., 2016).

Industrial Applications

• Corrosion Inhibition : Certain imidazo[1,2-a]pyridine derivatives have shown high inhibition performance against mild steel corrosion in acidic conditions, validated through various analytical techniques (Saady et al., 2021).